7-chloro-5-(4-chlorobenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one

• IUPAC Name: 7-chloro-5-[(4-chlorophenyl)methyl]-2,3-dihydro-1,5-benzothiazepin-4-one
• InChI: InChI=1S/C16H13Cl2NOS/c17-12-3-1-11(2-4-12)10-19-14-9-13(18)5-6-15(14)21-8-7-16(19)20/h1-6,9H,7-8,10H2
• InChI Key: RTJHIXVKISSNHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C(C=C(C=C2)Cl)N(C1=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C16H13Cl2NOS
• Molecular Weight: 338.3 g/mol

Description

Unfortunately, the description of this compound could not be retrieved.

Scientific Research Applications

Psychotropic Drug Effects on Neurological Functions

Research on benzodiazepine derivatives, such as those structurally related to the compound , includes studies on their effects on neurological functions and potential therapeutic applications. For instance, studies have explored the impact of benzodiazepines on the photopalpebral reflex, a neurological response that could be predictive of clinical effects of psychotropic drugs (Tanaka et al., 1978). This line of research indicates a scientific interest in understanding how these compounds influence neurological processes and their potential applications in diagnosing or predicting responses to psychotropic medication.

Pharmacokinetics and Metabolism

Studies have also focused on the pharmacokinetics and metabolism of benzodiazepines, providing insights into how these compounds are processed in the body and their long-term effects. For example, research into flubromazepam, a designer benzodiazepine, has shed light on its metabolism and pharmacokinetics, revealing a long elimination half-life and identifying its predominant metabolites (Moosmann et al., 2013). Such studies are crucial for understanding the safety, efficacy, and potential clinical uses of these compounds.

Neuropharmacological Research

The neuropharmacological research extends to examining the effects of benzodiazepines on specific neurological conditions and symptoms. Investigations into the efficacy of benzodiazepine derivatives in treating conditions like generalized anxiety disorder (Cutler et al., 1994) highlight the therapeutic potential of these compounds. This area of research underscores the importance of understanding both the therapeutic benefits and the risks associated with benzodiazepine use in clinical settings.

Mechanism of Action

The mechanism of action of this compound could not be retrieved.

Safety and Hazards

The safety and hazards information of this compound could not be retrieved.

Future Directions

The future directions of this compound could not be retrieved.